Cas no 51171-72-3 (2-Cyclohexen-1-one, 4-phenyl-)

• Product Name: 2-Cyclohexen-1-one, 4-phenyl-
• CAS No: 51171-72-3
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 363061
• PubChem ID: 11062876
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-phenyl-
• 4-Phenyl-2-cyclohexen-1-one
• 4-phenylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one,4-phenyl
• 4-Phenyl-2-cyclohexen-1-on
• 4-phenyl-2-cyclohexenone
• 4-phenyl-cyclohex-2-en-1-one
• 4-phenylcyclohex-2-enone
• IMZKNYVHHFRIMH-UHFFFAOYSA-N
• DTXSID00453779
• 51171-72-3
• 4-phenyl-cyclohex-2-enone
• SCHEMBL1264106

• Inchi： 1S/C12H12O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-6,8,11H,7,9H2
• InChI Key： IMZKNYVHHFRIMH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 172.08900
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.68930